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Introduction

TP-13 is a novel, non-benzodiazepine anxiolytic agent that has garnered interest within the
scientific community for its selective interaction with specific subtypes of the y-aminobutyric
acid type A (GABAA) receptor.[1] This technical guide provides a comprehensive overview of
the chemical structure and a plausible synthesis pathway for TP-13. It also delves into the
compound's mechanism of action by illustrating its signaling pathway and presents a summary
of key quantitative data, where available, to facilitate further research and development.

Chemical Structure

The chemical identity of TP-13 is well-established. Its systematic IUPAC name is 7-Cyclobutyl-
6-(2-ethyl-2H-1,2,4-triazol-3-ylmethoxy)-3-phenyl-1,2,4-triazolo[4,3-b]pyridazine. The
compound has the chemical formula C19H19N70 and a molecular weight of 361.41 g/mol .

Table 1: Chemical Identifiers for TP-13
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Identifier Value

7-Cyclobutyl-6-(2-ethyl-2H-1,2,4-triazol-3-

IUPAC Name ylmethoxy)-3-phenyl-1,2,4-triazolo[4,3-
b]pyridazine

CAS Number 202930-12-9

Chemical Formula C19H19N70

Molecular Weight 361.41 g/mol

INChl=1S/C19H19N70/c1-2-25-17(20-12-21-
25)11-27-19-15(13-8-5-9-13)10-16-22-23-

InChl
18(26(16)24-19)14-6-3-4-7-14/h3-4,6-7,10,12-
13H,2,5,8-9,11H2,1H3

InChlKey VACJUKKURQMWHE-UHFFFAOYSA-N

CCN1C=NN=C1COC2=C(C3=NN=C(N3N=C2)
C4=CC=CC=C4)C5CCCC5

Canonical SMILES

Putative Synthesis Pathway

While a detailed, step-by-step experimental protocol for the synthesis of TP-13 is not readily
available in the public domain, a plausible synthetic route can be postulated based on the
general synthesis of similar 3,6-disubstituted-1,2,4-triazolo[4,3-b]pyridazines. The synthesis
would likely involve the construction of the core triazolopyridazine ring system followed by the
introduction of the cyclobutyl and the substituted triazolylmethoxy side chains.

A potential retrosynthetic analysis suggests that the key disconnection points would be the
ether linkage and the bond connecting the phenyl group to the triazole ring. A forward synthesis
could commence with the formation of a substituted pyridazine, which is then annulated to form
the triazolo[4,3-b]pyridazine core. Subsequent nucleophilic substitution reactions would
introduce the side chains.
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Caption: A plausible synthetic workflow for the generation of TP-13.

Experimental Protocols

Detailed experimental protocols for the synthesis of TP-13 are not currently available in peer-
reviewed literature. However, a general procedure for the key steps, based on the synthesis of
analogous compounds, would likely involve:

» Formation of the Triazolopyridazine Core: Condensation of 3,6-dichloropyridazine with
phenylhydrazine in a suitable solvent, such as ethanol or acetic acid, under reflux conditions
would yield the 6-chloro-3-phenyl-1,2,4-triazolo[4,3-b]pyridazine intermediate.

« Introduction of the Cyclobutyl Group: A cross-coupling reaction, such as a Suzuki or Grignard
coupling, between the chlorinated intermediate and a cyclobutyl organometallic reagent
would introduce the cyclobutyl moiety at the 7-position.
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o Ether Linkage Formation: A nucleophilic substitution reaction between the resulting 7-
cyclobutyl-6-chloro-3-phenyl-1,2,4-triazolo[4,3-b]pyridazine and (2-ethyl-2H-1,2,4-triazol-3-
yl)methanol in the presence of a base, such as sodium hydride or potassium carbonate, in
an aprotic polar solvent like DMF or DMSO would form the final ether linkage to yield TP-13.

Purification at each step would likely be achieved through standard techniques such as column
chromatography and recrystallization. Characterization of the final product and intermediates
would be performed using techniques like NMR spectroscopy, mass spectrometry, and

elemental analysis.

Signaling Pathway and Mechanism of Action

TP-13 exerts its anxiolytic effects by acting as a subtype-selective partial agonist at GABAA
receptors.[1] The GABAA receptor is a ligand-gated ion channel that, upon binding of GABA,
opens to allow the influx of chloride ions (Cl-) into the neuron. This influx of negative ions leads
to hyperpolarization of the neuronal membrane, making it less likely to fire an action potential,
thus producing an inhibitory effect on neurotransmission.

As a partial agonist, TP-13 binds to the GABAA receptor and elicits a response that is lower
than that of the endogenous full agonist, GABA. This modulation of GABAergic
neurotransmission is believed to be the basis for its anxiolytic properties.
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Caption: The signaling pathway of TP-13 via the GABA-A receptor.
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Quantitative Data

Specific quantitative data for TP-13, such as receptor binding affinities (Ki) and functional

potencies (EC50), are not widely reported in publicly available literature. For the purpose of

guiding future research, the following table outlines the types of quantitative data that are

critical for the characterization of a novel anxiolytic agent like TP-13.

Table 2: Key Quantitative Parameters for TP-13 (Data Not Currently Available)

Parameter Description Relevance
Inhibitory constant; a measure ]
o o Indicates the potency and
) of the binding affinity of TP-13 o
Ki (nM) ] selectivity of the compound for
to various GABAA receptor )
its target.
subtypes.
Half-maximal effective
concentration; the
concentration of TP-13 that Measures the functional
EC50 (nM) produces 50% of its maximal potency of the compound as

effect in a functional assay
(e.g., chloride current

potentiation).

an agonist.

Intrinsic Activity

A measure of the maximal
effect of TP-13 relative to the
full agonist, GABA.

Differentiates between full and

partial agonism.

LogP

The logarithm of the partition
coefficient between octanol

and water.

Provides an indication of the
compound's lipophilicity and
potential for blood-brain barrier

penetration.

In vivo Efficacy (ED50)

The dose of TP-13 that
produces a therapeutic effect
in 50% of the test subjects in

preclinical models of anxiety.

Demonstrates the in vivo

potency of the compound.
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Conclusion

TP-13 represents a promising scaffold for the development of novel anxiolytic therapies. Its
distinct chemical structure and selective interaction with GABAA receptors warrant further
investigation. While detailed synthetic protocols and comprehensive quantitative data are not
yet fully available, this guide provides a foundational understanding of its chemical nature, a
plausible route for its synthesis, and its mechanism of action. Future research should focus on
elucidating the specific details of its synthesis, characterizing its pharmacological profile with
guantitative binding and functional assays, and evaluating its efficacy and safety in preclinical
and clinical settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15723352/docs?utm_src=pdf-body#tp-13-a-technical-overview-of-its-chemical-structure-synthesis-and-biological-activity
https://www.benchchem.com/product/b15723352?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/25238414/
https://pubmed.ncbi.nlm.nih.gov/25238414/
https://www.benchchem.com/product/b15723352/docs#tp-13-a-technical-overview-of-its-chemical-structure-synthesis-and-biological-activity
https://www.benchchem.com/product/b15723352/docs#tp-13-a-technical-overview-of-its-chemical-structure-synthesis-and-biological-activity
https://www.benchchem.com/product/b15723352/docs#tp-13-a-technical-overview-of-its-chemical-structure-synthesis-and-biological-activity
https://www.benchchem.com/product/b15723352/docs#tp-13-a-technical-overview-of-its-chemical-structure-synthesis-and-biological-activity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15723352?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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